Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate

• Molecular Formula: C15H16N2O4S2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: ethyl N-[4-(3-methylphenyl)sulfanylpyridin-3-yl]sulfonylcarbamate
• InChI: InChI=1S/C15H16N2O4S2/c1-3-21-15(18)17-23(19,20)14-10-16-8-7-13(14)22-12-6-4-5-11(2)9-12/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: FWBFWGSIPZDLNY-UHFFFAOYSA-N
• SMILES: CCOC(=O)NS(=O)(=O)C1=C(C=CN=C1)SC2=CC=CC(=C2)C

Description

Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate, also known as E-64, is a potent and irreversible inhibitor of cysteine proteases. It was first discovered in 1977 and has since been extensively studied for its applications in scientific research.

Mechanism of Action

Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate irreversibly binds to the active site of cysteine proteases, preventing them from functioning properly. Specifically, it reacts with the thiol group of the cysteine residue, forming a covalent bond that blocks the enzyme's catalytic activity. This mechanism of action makes Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate a powerful tool for studying the function of cysteine proteases in various biological systems.
Biochemical and Physiological Effects:
Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate has been shown to have a wide range of biochemical and physiological effects, depending on the specific cysteine protease being inhibited. For example, in studies of the lysosomal protease cathepsin B, Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate has been shown to inhibit tumor cell invasion and metastasis. In studies of the protease calpain, Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate has been shown to protect against neuronal damage in models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate is its specificity for cysteine proteases. This allows researchers to selectively inhibit these enzymes without affecting other proteases or cellular processes. However, Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate's irreversible mechanism of action can also be a limitation, as it can make it difficult to study the effects of transient or dynamic changes in cysteine protease activity.

Future Directions

There are many future directions for research involving Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate and cysteine proteases. One area of focus is the development of new inhibitors with improved specificity and/or reversibility. Another area of focus is the identification of new cysteine protease targets and the development of therapies that target these enzymes. Additionally, there is ongoing research into the role of cysteine proteases in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Synthesis Methods

Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate can be synthesized through a multi-step process involving the reaction of 3-methylpyridine-2-thiol with ethyl chloroformate to form ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl} carbamate. This intermediate is then reacted with sulfonyl chloride to form Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate. The final product is purified through recrystallization and characterized by NMR and IR spectroscopy.

Scientific Research Applications

Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate has been widely used in scientific research as an inhibitor of cysteine proteases. This class of enzymes plays important roles in numerous biological processes, including protein degradation, antigen presentation, and apoptosis. By inhibiting cysteine proteases, Ethyl {4-[(3-methylphenyl)sulfanyl]-3-pyridinyl}sulfonylcarbamate can help researchers better understand these processes and develop new therapies for various diseases.